Cisapride-13C,d3 Cisapride-13C,d3
Brand Name: Vulcanchem
CAS No.: 1285970-69-5
VCID: VC0019111
InChI: InChI=1S/C23H29ClFN3O4/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22+/m1/s1/i1+1D3
SMILES: COC1CN(CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)CCCOC3=CC=C(C=C3)F
Molecular Formula: C23H29ClFN3O4
Molecular Weight: 469.961

Cisapride-13C,d3

CAS No.: 1285970-69-5

Cat. No.: VC0019111

Molecular Formula: C23H29ClFN3O4

Molecular Weight: 469.961

* For research use only. Not for human or veterinary use.

Cisapride-13C,d3 - 1285970-69-5

Specification

CAS No. 1285970-69-5
Molecular Formula C23H29ClFN3O4
Molecular Weight 469.961
IUPAC Name 4-amino-5-chloro-N-[(3S,4R)-1-[3-(4-fluorophenoxy)propyl]-3-methoxypiperidin-4-yl]-2-(trideuterio(113C)methoxy)benzamide
Standard InChI InChI=1S/C23H29ClFN3O4/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22+/m1/s1/i1+1D3
Standard InChI Key DCSUBABJRXZOMT-WNJPBQIDSA-N
SMILES COC1CN(CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)CCCOC3=CC=C(C=C3)F

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